Cas no 911643-90-8 (6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride)

• Product Name: 6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride
• CAS No: 911643-90-8
• MF: C₆H₅ClN₂O₂S₂
• MW: 236.699097394943
• CID: 5939308
• PubChem ID: 82389112
• Update Time: 2025-05-19

6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride
• 911643-90-8
• EN300-1987401
• 6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride

• Inchi： 1S/C6H5ClN2O2S2/c1-4-5(13(7,10)11)9-2-3-12-6(9)8-4/h2-3H,1H3
• InChI Key： SWCDLMZZFPJAQI-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)N=C2N1C=CS2)(=O)=O

Computed Properties

• Exact Mass: 235.9480974g/mol
• Monoisotopic Mass: 235.9480974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride

6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl Chloride (CAS No: 911643-90-8)

The compound6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl Chloride, identified by the CAS registry number911643-90-8, is a highly specialized organic chemical with significant applications in various fields of research and industry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a thiazole ring system substituted with a methyl group and a sulfonyl chloride moiety, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl Chloride in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its role as a precursor for the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The sulfonyl chloride group is particularly valuable in such applications due to its reactivity and ability to form stable sulfonamides when reacted with amines—a common strategy in medicinal chemistry.

In addition to its pharmaceutical applications,6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl Chloride has also found utility in the synthesis of advanced materials. Its thiazole ring system contributes to unique electronic properties, making it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in materials science have demonstrated how such heterocyclic compounds can enhance the efficiency and stability of these devices by acting as electron-deficient acceptors or hole transport layers.

The synthesis ofCAS No: 911643-90-8 involves a multi-step process that typically begins with the preparation of the parent thiazole derivative. This is followed by sulfonation and subsequent conversion to the sulfonyl chloride form through treatment with appropriate reagents such as thionyl chloride (SOCl₂). The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for its intended applications.

From a toxicological perspective,6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl Chloride exhibits moderate toxicity profiles in experimental models. However, its specific effects depend on the route of exposure and dosage levels. Regulatory agencies require thorough safety assessments before this compound can be used commercially or industrially.

In conclusion,CAS No: 911643-90-8, or6-Methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl Chloride, stands out as a valuable intermediate in organic synthesis with promising applications across multiple disciplines. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemical science.